Cas no 96548-90-2 (4-Fluoropyrimidin-2-amine)

• Product Name: 4-Fluoropyrimidin-2-amine
• CAS No: 96548-90-2
• MF: C₄H₄FN₃
• MW: 113.093063354492
• MDL: MFCD18205979
• CID: 800398
• PubChem ID: 21791020
• Update Time: 2025-10-29

4-Fluoropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoropyrimidin-2-amine
• 2-Pyrimidinamine,4-fluoro-
• 4-Fluoro-2-pyrimidinamine
• 2-Pyrimidinamine, 4-fluoro-
• UBNQGQIFYAIMAO-UHFFFAOYSA-N
• SB11833
• 4-Fluoro-2-pyrimidinamine (ACI)
• 2-Amino-4-fluoropyrimidine
• AKOS006341106
• EN300-102881
• AS-51251
• SY244822
• P12222
• DB-106815
• MFCD18205979
• 2-Pyrimidinamine, 4-fluoro- (9CI)
• 96548-90-2
• CS-0050847
• SCHEMBL668665

• MDL： MFCD18205979
• Inchi： 1S/C4H4FN3/c5-3-1-2-7-4(6)8-3/h1-2H,(H2,6,7,8)
• InChI Key： UBNQGQIFYAIMAO-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(N)N=1

Computed Properties

• Exact Mass: 113.03892530g/mol
• Monoisotopic Mass: 113.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 279.7±32.0 °C at 760 mmHg
• Flash Point: 122.9±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Fluoropyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Fluoropyrimidin-2-amine

4-Fluoropyrimidin-2-amine (CAS No. 96548-90-2): A Comprehensive Overview

4-Fluoropyrimidin-2-amine (CAS No. 96548-90-2) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms. The presence of a fluorine atom at the 4-position and an amino group at the 2-position imparts unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 4-fluoropyrimidin-2-amine involves various methodologies, including nucleophilic substitution, condensation reactions, and catalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, which are highly valuable in drug discovery and asymmetric catalysis. The use of transition metal catalysts, such as palladium or copper complexes, has significantly improved the efficiency and selectivity of these reactions.

One of the most promising applications of 4-fluoropyrimidin-2-amine lies in its role as a building block for bioactive molecules. This compound serves as a precursor for the synthesis of various heterocyclic frameworks that are essential in medicinal chemistry. For instance, it has been utilized in the development of kinase inhibitors, which are critical in the treatment of cancer and other diseases. Recent studies have demonstrated that derivatives of 4-fluoropyrimidin-2-amine exhibit potent inhibitory activity against protein kinases such as Aurora kinases and CDKs (Cyclin-dependent kinases), making them strong candidates for anti-cancer therapies.

In addition to its role in drug discovery, 4-fluoropyrimidin-2-amine has also found applications in materials science. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for designing new materials with tailored electronic properties. Researchers have explored its use in constructing metalloporphyrins and metallophthalocyanines, which are widely used in sensors, catalysts, and optoelectronic devices.

The chemical stability and reactivity of 4-fluoropyrimidin-2-amine are influenced by its electronic structure. The fluorine atom at the 4-position introduces an electron-withdrawing effect, which enhances the electrophilicity of the ring system. This property facilitates various nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups into the molecule. Recent studies have focused on exploiting these reactivity patterns to develop novel synthetic routes for complex heterocycles.

From an environmental standpoint, the synthesis and application of 4-fluoropyrimidin-2-amine must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring greener synthesis methods that utilize renewable resources and minimize waste generation. For example, microwave-assisted synthesis and enzymatic catalysis are being investigated as sustainable alternatives to traditional synthetic routes.

In conclusion, 4-fluoropyrimidin-2-amine (CAS No. 96548-90-2) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structural features and reactivity make it an invaluable tool for designing bioactive molecules and advanced materials. As research continues to uncover new synthetic methods and applications for this compound, its significance in both academic and industrial settings is expected to grow further.